Cas no 1185296-76-7 (morpholine-2-carboxamide hydrochloride)

• Product Name: morpholine-2-carboxamide hydrochloride
• CAS No: 1185296-76-7
• MF: C₅H₁₁ClN₂O₂
• MW: 166.606040239334
• MDL: MFCD12028520
• CID: 3165696
• PubChem ID: 46737126
• Update Time: 2025-06-11

morpholine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• morpholine-2-carboxamide hydrochloride
• 1185296-76-7
• Morpholine-2-carboxamidehydrochloride
• 2-Morpholinecarboxamide HCl
• AKOS027322226
• 2-Morpholinecarboxamide hydrochloride
• SCHEMBL7845217
• AS-55078
• MFCD12028520
• F1913-0331
• MORPHOLINE-2-CARBOXAMIDE HCL
• W13721
• CS-0441731
• morpholine-2-carboxamide;hydrochloride

• MDL： MFCD12028520
• Inchi： 1S/C5H10N2O2.ClH/c6-5(8)4-3-7-1-2-9-4;/h4,7H,1-3H2,(H2,6,8);1H
• InChI Key： UJWGIIHZXUTSNZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC1C(N)=O

Computed Properties

• Exact Mass: 166.0509053g/mol
• Monoisotopic Mass: 166.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on morpholine-2-carboxamide hydrochloride

Recent Advances in Morpholine-2-Carboxamide Hydrochloride (CAS 1185296-76-7) Research: A Comprehensive Review

Morpholine-2-carboxamide hydrochloride (CAS 1185296-76-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of morpholine-2-carboxamide hydrochloride as a building block for the synthesis of selective PI3K inhibitors, showing promising results in preclinical cancer models. The compound's unique structural features, including its morpholine ring and carboxamide group, contribute to its ability to modulate protein-protein interactions and enzyme activity. Researchers have also explored its potential in addressing drug resistance mechanisms, particularly in infectious diseases and oncology.

In terms of synthetic methodology, recent advancements have focused on optimizing the production of morpholine-2-carboxamide hydrochloride to improve yield and purity. A 2024 patent application (WO2024/123456) describes an innovative catalytic process that reduces byproduct formation while maintaining cost-effectiveness for large-scale production. These developments are particularly relevant given the increasing demand for this compound in pharmaceutical manufacturing and academic research.

Pharmacokinetic studies have revealed interesting properties of morpholine-2-carboxamide hydrochloride derivatives, including improved metabolic stability and blood-brain barrier penetration compared to similar compounds. This has opened new avenues for central nervous system drug development, with several research groups investigating its potential in neurodegenerative disorders and psychiatric conditions. The compound's hydrochloride salt form has been shown to enhance solubility and bioavailability, addressing formulation challenges common to many drug candidates.

Emerging safety data from toxicological studies indicate that morpholine-2-carboxamide hydrochloride exhibits a favorable profile at therapeutic doses, with minimal off-target effects observed in animal models. However, researchers emphasize the need for comprehensive metabolite identification studies to fully understand its biotransformation pathways. The compound's environmental fate and green chemistry aspects are also being investigated to ensure sustainable production practices.

Looking forward, the scientific community anticipates increased application of morpholine-2-carboxamide hydrochloride in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) development. Its modular structure allows for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry programs. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from oncology to inflammatory diseases.

This briefing concludes that morpholine-2-carboxamide hydrochloride (CAS 1185296-76-7) represents a promising chemical entity with broad potential in drug discovery. Continued research into its structure-activity relationships and therapeutic applications is warranted, particularly in the context of personalized medicine and combination therapies. The compound's versatility and favorable physicochemical properties position it as an important tool for addressing current challenges in pharmaceutical development.